Cas no 1622-54-4 (2-2-(2-Thienyl)ethylbenzoicacid)

2-2-(2-Thienyl)ethylbenzoicacid structure
1622-54-4 structure
Product Name:2-2-(2-Thienyl)ethylbenzoicacid
CAS No:1622-54-4
Molecular Formula:C13H12O2S
Molecular Weight:232.29818
CID:41682
PubChem ID:74186

2-2-(2-Thienyl)ethylbenzoicacid Properties

Names and Identifiers

    • 2-(2-(Thiophen-2-yl)ethyl)benzoic acid
    • 2-[2-(2-THIENYL)ETHYL]BENZOIC ACID
    • 2-(2-thiophen-2-ylethyl)benzoic acid
    • Benzoicacid, o-[2-(2-thienyl)ethyl]- (7CI,8CI)
    • 2-[2-(THIOPHEN-2-YL)ETHYL]BENZOIC ACID
    • BS-49601
    • E84097
    • A882979
    • DTXSID00167329
    • EINECS 216-595-7
    • 2-(2-(Thiophen-2-yl)ethyl)benzoicacid
    • 8R52DT6ELH
    • Benzoic acid, 2-[2-(2-thienyl)ethyl]-
    • 1622-54-4
    • NS00025300
    • 2-(2-(2-Thienyl)ethyl)benzoic acid
    • AKOS005067392
    • FT-0754888
    • DB-064449
    • 2-[2-(2-thienyl)ethyl]benzoic acid
    • DTXCID8089820
    • AE-641/30105036
    • BYSDXOIAAYZTBJ-UHFFFAOYSA-N
    • MDL: MFCD00101206
    • InChIKey: BYSDXOIAAYZTBJ-UHFFFAOYSA-N
    • Inchi: 1S/C13H12O2S/c14-13(15)12-6-2-1-4-10(12)7-8-11-5-3-9-16-11/h1-6,9H,7-8H2,(H,14,15)
    • SMILES: C1=CC=C(C(=C1)CCC2=CC=CS2)C(=O)O

Computed Properties

  • Exact Mass: 232.05600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 232.056
  • Heavy Atom Count: 16
  • Complexity: 242
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 65.5A^2

Experimental Properties

  • LogP: 3.23150
  • PSA: 65.54000
  • Refractive Index: 1.627
  • Boiling Point: 361.8°Cat760mmHg
  • Melting Point: 110-111 ºC
  • Flash Point: 172.6°C
  • Density: 1.255

2-2-(2-Thienyl)ethylbenzoicacid Security Information

2-2-(2-Thienyl)ethylbenzoicacid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-2-(2-Thienyl)ethylbenzoicacid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001TBW-1g
Benzoic acid, 2-[2-(2-thienyl)ethyl]-
1622-54-4 95%
1g
$127.00 2024-06-19
A2B Chem LLC
AA83868-1g
2-(2-(Thiophen-2-yl)ethyl)benzoic acid
1622-54-4 95%
1g
$98.00 2024-04-20
Aaron
AR001TK8-100mg
Benzoic acid, 2-[2-(2-thienyl)ethyl]-
1622-54-4 95%
100mg
$24.00 2025-02-12
Alichem
A169005551-5g
2-(2-(Thiophen-2-yl)ethyl)benzoic acid
1622-54-4 95%
5g
678.24 USD
Ambeed
A216560-100mg
2-(2-(Thiophen-2-yl)ethyl)benzoic acid
1622-54-4 95%
100mg
$31.0
Chemenu
CM160018-5g
2-(2-(thiophen-2-yl)ethyl)benzoic acid
1622-54-4 95%
5g
$729 2021-08-05
eNovation Chemicals LLC
Y1221027-5g
2-(2-(Thiophen-2-yl)ethyl)benzoic acid
1622-54-4 95%
5g
$500 2024-06-03
TRC
T222185-250mg
2-[2-(2-Thienyl)ethyl]benzoicacid
1622-54-4
250mg
$ 275.00 2022-06-03

2-2-(2-Thienyl)ethylbenzoicacid Synthesis

2-2-(2-Thienyl)ethylbenzoicacid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1622-54-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1622-54-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

2-2-(2-Thienyl)ethylbenzoicacid Related Literature

1622-54-4 (2-2-(2-Thienyl)ethylbenzoicacid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1622-54-4)2-2-(2-Thienyl)ethylbenzoicacid
A882979
Purity:99%
Quantity:5g
Price($):423.0